Cas no 173312-15-7 (2-(ethylthio)benzoyl chloride)

• Product Name: 2-(ethylthio)benzoyl chloride
• CAS No: 173312-15-7
• MF: C₉H₉ClOS
• MW: 200.685160398483
• MDL: MFCD16652998
• CID: 2782232
• PubChem ID: 14853175
• Update Time: 2025-05-22

2-(ethylthio)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(ethylthio)benzoyl chloride
• PRFYPNGSTNJXQV-UHFFFAOYSA-N
• DTXSID10564729
• EN300-237125
• F2146-0429
• 2-(ethylsulfanyl)benzoyl chloride
• 2-(ethylthio)benzoylchloride
• Benzoyl chloride, 2-(ethylthio)-
• 173312-15-7
• 2-ethylsulfanylbenzoic acid chloride
• AKOS015957753
• SCHEMBL2747139
• DB-216530

• MDL： MFCD16652998
• Inchi： 1S/C9H9ClOS/c1-2-12-8-6-4-3-5-7(8)9(10)11/h3-6H,2H2,1H3
• InChI Key： PRFYPNGSTNJXQV-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=CC=1SCC)=O

Computed Properties

• Exact Mass: 200.0062638g/mol
• Monoisotopic Mass: 200.0062638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on 2-(ethylthio)benzoyl chloride

2-(Ethylthio)benzoyl Chloride: A Comprehensive Overview

The compound with CAS No. 173312-15-7, commonly referred to as 2-(ethylthio)benzoyl chloride, is a significant molecule in the field of organic chemistry. This compound is widely recognized for its versatility and applications in various chemical synthesis processes. The name 2-(ethylthio)benzoyl chloride itself highlights its structural composition, where a benzoyl group is substituted with an ethylthio moiety at the second position. This substitution imparts unique chemical properties that make it valuable in both academic and industrial settings.

The synthesis of 2-(ethylthio)benzoyl chloride typically involves the reaction of 2-(ethylthio)benzoic acid with thionyl chloride (SOCl₂), a common method for converting carboxylic acids into acid chlorides. This reaction is efficient and yields the desired product with high purity. The resulting compound is a white crystalline solid, which is soluble in organic solvents such as dichloromethane and diethyl ether. Its melting point is approximately 60°C, and it has a boiling point around 140°C under standard conditions.

In recent years, there has been growing interest in the use of 2-(ethylthio)benzoyl chloride in drug discovery and development. Researchers have explored its potential as a building block for constructing bioactive molecules, particularly in the context of medicinal chemistry. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and analgesic activities, making them potential candidates for therapeutic agents.

Beyond its role in pharmaceuticals, 2-(ethylthio)benzoyl chloride has also found applications in agrochemicals and materials science. In agrochemistry, it has been utilized as an intermediate in the synthesis of herbicides and fungicides. Its ability to form stable amides and esters makes it a valuable reagent in these processes. In materials science, researchers have investigated its use in the preparation of novel polymers with enhanced thermal stability and mechanical properties.

The reactivity of 2-(ethylthio)benzoyl chloride is primarily governed by its electrophilic carbonyl group, which undergoes nucleophilic attack by various organic compounds. This reactivity has been exploited in peptide synthesis, where it serves as an activating agent for carboxylic acids. Recent advancements in peptide chemistry have further highlighted its utility in the construction of complex biomolecules with high precision.

In terms of safety considerations, while handling 2-(ethylthio)benzoyl chloride, it is essential to adhere to standard laboratory safety protocols. Although it is not classified as a hazardous material under normal conditions, prolonged exposure may cause irritation to the eyes and skin. Proper ventilation and protective equipment are recommended during its use.

The increasing demand for sustainable chemical processes has led to investigations into eco-friendly methods for synthesizing 2-(ethylthio)benzoyl chloride. Green chemistry approaches, such as catalytic conversions using enzymes or microwave-assisted reactions, are being explored to minimize waste and reduce environmental impact.

In conclusion, 2-(ethylthio)benzoyl chloride, with CAS No. 173312-15-7, remains a pivotal compound in modern organic chemistry due to its diverse applications and unique chemical properties. Its continued exploration across various disciplines underscores its importance as a versatile building block for future innovations.